Cas no 1268520-92-8 (4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1268520-92-8
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD17011807
• CID: 4566155
• PubChem ID: 46835638
• Update Time: 2025-11-01

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
• NE24591
• SB13886
• 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-methyl-
• P19005
• SCHEMBL129887
• AKOS015851021
• CS-0137458
• 1268520-92-8
• BS-42725
• 4-chloro-1-methylpyrazolo[3,4-b]pyridine
• DB-153664
• EN300-128327
• MFCD17011807

• MDL： MFCD17011807
• Inchi： 1S/C7H6ClN3/c1-11-7-5(4-10-11)6(8)2-3-9-7/h2-4H,1H3
• InChI Key： XYCQHBVGJNXHGP-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C=NN2C

Computed Properties

• Exact Mass: 167.0250249 g/mol
• Monoisotopic Mass: 167.0250249 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7
• Molecular Weight: 167.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine

Comprehensive Overview of 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1268520-92-8)

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1268520-92-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine features a chloro substituent at the 4-position and a methyl group at the 1-position, which significantly influences its reactivity and interaction with biological targets. These modifications make it a valuable intermediate in organic synthesis, enabling the creation of more complex molecules with tailored properties. Recent studies have highlighted its role in the synthesis of novel compounds with potential anti-inflammatory and anticancer activities.

In the context of current trends, 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine aligns with the growing demand for small molecule therapeutics and precision medicine. The compound's ability to modulate specific biological pathways has made it a subject of interest in personalized healthcare and targeted drug delivery systems. Additionally, its applications in agrochemicals are being explored, particularly in the development of environmentally friendly pesticides with reduced ecological impact.

From a synthetic chemistry perspective, CAS No. 1268520-92-8 is often utilized in cross-coupling reactions and catalyzed transformations, which are critical for constructing complex molecular architectures. Its stability under various reaction conditions makes it a preferred choice for researchers working on high-throughput screening and combinatorial chemistry. The compound's versatility is further demonstrated by its use in fluorescence labeling and bioconjugation techniques, which are essential for advanced diagnostic tools.

Environmental and safety considerations are also paramount when working with 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine. While it is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to ensure workplace safety. The compound's biodegradability and potential ecological effects are areas of ongoing research, reflecting the broader scientific community's focus on green chemistry and sustainable practices.

In summary, 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1268520-92-8) is a multifaceted compound with promising applications across multiple industries. Its structural features, combined with its reactivity and biological relevance, make it a valuable asset in modern chemical research. As the demand for innovative solutions in pharmaceuticals, agrochemicals, and material science continues to grow, this compound is poised to play a pivotal role in shaping future advancements.